Cas no 952812-51-0 (4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 952812-51-0
• MF: C₂₁H₁₆N₂O₃
• MW: 344.363345146179
• CID: 6030634
• PubChem ID: 16863964
• Update Time: 2025-06-27

4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• 2(1H)-Quinoxalinone, 3,4-dihydro-4-(4-phenoxybenzoyl)-
• F2487-0258
• 952812-51-0
• 4-(4-phenoxybenzoyl)-1,3-dihydroquinoxalin-2-one
• AKOS008604710
• 4-(4-phenoxybenzoyl)-3,4-dihydroquinoxalin-2(1H)-one

• Inchi： 1S/C21H16N2O3/c24-20-14-23(19-9-5-4-8-18(19)22-20)21(25)15-10-12-17(13-11-15)26-16-6-2-1-3-7-16/h1-13H,14H2,(H,22,24)
• InChI Key： GIBPSJFUVAYLIK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(C(=O)C2=CC=C(OC3=CC=CC=C3)C=C2)CC1=O

Computed Properties

• Exact Mass: 344.11609238g/mol
• Monoisotopic Mass: 344.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 575.3±50.0 °C(Predicted)
• pka: 12.75±0.20(Predicted)

Additional information on 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one

Professional Introduction to 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 952812-51-0)

4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 952812-51-0, represents a class of molecules that exhibit promising biological activities. The structural framework of this compound integrates several key pharmacophoric elements, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one consists of a tetrahydroquinoxalinone core appended with a 4-phenoxybenzoyl moiety. This configuration imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The tetrahydroquinoxalinone scaffold is known for its presence in various bioactive molecules, often contributing to their binding affinity and metabolic stability. In contrast, the 4-phenoxybenzoyl group introduces a hydrophobic pocket and potential hydrogen bonding capabilities, which can enhance the compound's solubility and binding efficacy.

Recent advancements in computational chemistry have enabled the detailed elucidation of the interactions between 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one and its potential biological targets. Molecular docking studies have revealed that this compound can effectively bind to several protein receptors implicated in various diseases. Notably, its ability to interact with enzymes such as kinases and phosphodiesterases suggests its potential utility in developing treatments for conditions like cancer and inflammatory disorders.

In the realm of medicinal chemistry, the synthesis of 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one has been optimized through multi-step organic reactions. The introduction of the 4-phenoxybenzoyl group onto the tetrahydroquinoxalinone core requires careful consideration of reaction conditions to ensure high yield and purity. Researchers have employed advanced catalytic systems and protecting group strategies to streamline the synthetic pathway. These efforts have resulted in more efficient synthetic routes that are scalable for industrial applications.

The pharmacological profile of 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one has been extensively evaluated through in vitro and in vivo studies. Initial screening assays have demonstrated its inhibitory activity against several disease-relevant targets. For instance, preclinical trials have shown that this compound can modulate signaling pathways involved in cell proliferation and apoptosis. These findings are particularly intriguing given the growing demand for selective inhibitors that can target specific disease mechanisms without causing off-target effects.

One of the most compelling aspects of 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one is its potential to serve as a scaffold for structure-based drug design. By leveraging computational tools to analyze its binding interactions with biological targets, chemists can identify key residues that contribute to its activity. This information can then be used to modify the molecule further, enhancing its potency and selectivity. Such an approach aligns with contemporary trends in drug discovery where rational design plays a pivotal role in developing next-generation therapeutics.

The biokinetic properties of this compound are also under investigation to assess its suitability for therapeutic use. Pharmacokinetic studies have focused on parameters such as absorption, distribution, metabolism, and excretion (ADME). Preliminary data suggest that 4-(4-phenoxybenzoyl)-1,2,3,4-tetrahydroquinoxalin-2-one exhibits favorable pharmacokinetic profiles in animal models. These findings are crucial for determining optimal dosing regimens and predicting its behavior in human populations.

As research continues to unfold new possibilities for this compound，its significance in pharmaceutical development is likely to grow further. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing its translation from bench to bedside. By integrating cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design，the potential therapeutic applications of 4-(4-phenoxybenzoyl)-1，2，3，4-tetrahydroquinoxalin-2-one are poised to expand.